Cas no 66582-15-8 (benzeneacetonitrile, 4-(1-methylethyl)-alpha-oxo- (9ci))

benzeneacetonitrile, 4-(1-methylethyl)-alpha-oxo- (9ci) structure
66582-15-8 structure
Product Name:benzeneacetonitrile, 4-(1-methylethyl)-alpha-oxo- (9ci)
CAS No:66582-15-8
MF:C11H11NO
MW:173.211142778397
CID:964217
PubChem ID:45096579
Update Time:2025-04-19

benzeneacetonitrile, 4-(1-methylethyl)-alpha-oxo- (9ci) Chemical and Physical Properties

Names and Identifiers

    • benzeneacetonitrile, 4-(1-methylethyl)-alpha-oxo- (9ci)
    • 4-propan-2-ylbenzoyl cyanide
    • SCHEMBL23131255
    • 4-(Propan-2-yl)benzene-1-carbonyl cyanide
    • DTXSID60667491
    • 66582-15-8
    • DB-285363
    • BENZENEACETONITRILE, 4-(1-METHYLETHYL)-ALPHA-OXO-
    • Inchi: 1S/C11H11NO/c1-8(2)9-3-5-10(6-4-9)11(13)7-12/h3-6,8H,1-2H3
    • InChI Key: WEXGGTBLMXOLQU-UHFFFAOYSA-N
    • SMILES: O=C(C#N)C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 173.084
  • Monoisotopic Mass: 173.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 40.9A^2
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